Cas no 861-83-6 (Methyl Allocholate)

Methyl Allocholate structure
Methyl Allocholate structure
Product Name:Methyl Allocholate
CAS No:861-83-6
MF:C25H42O5
MW:422.597988605499
CID:2029194
PubChem ID:12721705
Update Time:2025-04-21

Methyl Allocholate Chemical and Physical Properties

Names and Identifiers

    • 3alpha,7alpha,12alpha-trihydroxy-(5alpha)-cholan-24-oic acid methyl ester
    • Methylallocholat
    • Methyl Allocholate
    • AKOS032430576
    • methyl (4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
    • 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholan-24-oic acid Methyl ester
    • DLYVTEULDNMQAR-ALWRDVSSSA-N
    • Q63392655
    • allo-Cholanic (5.alpha.) acid, methyl ester
    • 861-83-6
    • Inchi: 1S/C25H42O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-21,23,26-28H,5-13H2,1-4H3
    • InChI Key: DLYVTEULDNMQAR-UHFFFAOYSA-N
    • SMILES: COC(CCC(C1C2(C(C3C(CC2O)C2(C(CC(CC2)O)CC3O)C)CC1)C)C)=O

Computed Properties

  • Exact Mass: 422.30322444Da
  • Monoisotopic Mass: 422.30322444Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 87Ų

Methyl Allocholate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$236.00 2023-05-18
TRC
M285070-100mg
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